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Compound of Interest

Compound Name: Firazorexton

Cat. No.: B3326018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Firazorexton (TAK-994) is a potent and selective agonist of the orexin 2 receptor (OX2R), a G-

protein coupled receptor primarily expressed in the brain.[1][2] Orexin signaling plays a crucial

role in regulating wakefulness, and OX2R agonists have been investigated for the treatment of

narcolepsy.[1][2][3] These application notes provide a detailed protocol for the preparation and

use of Firazorexton in in vitro cell culture experiments, along with information on its

mechanism of action.

It is important to note that the clinical development of Firazorexton was discontinued due to

findings of drug-induced liver injury.[2][3] Researchers should be aware of this potential

hepatotoxicity when designing and interpreting experiments.

Data Summary
The following tables summarize the key quantitative data for Firazorexton.

Table 1: Physicochemical Properties and Solubility
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Property Value Source(s)

Molecular Formula C₂₂H₂₅F₃N₂O₄S [2]

Molecular Weight 470.51 g/mol [2]

Solubility in DMSO
200 mg/mL (requires

sonication)
[4]

1-10 mg/mL (sparingly soluble) [5]

Solubility in Acetonitrile 0.1-1 mg/mL (slightly soluble) [5]

Solubility in PBS Practically insoluble [6][7]

Table 2: In Vitro Activity and Recommended Storage

Parameter Value Cell Line Source(s)

EC₅₀ (Calcium

Mobilization)
19 nM hOX2R/CHO-K1 [1]

EC₅₀ (β-arrestin

Recruitment)
100 nM hOX2R/CHO-EA [1]

EC₅₀ (ERK1/2

Phosphorylation)
170 nM hOX2R/CHO-EA [1]

Stock Solution

Storage

-80°C for up to 6

months; -20°C for up

to 1 month

N/A [4][8]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Firazorexton Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Firazorexton in dimethyl

sulfoxide (DMSO).

Materials:
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Firazorexton powder

Anhydrous or molecular biology grade DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Calculate the required mass of Firazorexton: To prepare 1 mL of a 10 mM stock solution,

the required mass is calculated as follows:

Mass (mg) = 10 mmol/L x 0.001 L x 470.51 g/mol x 1000 mg/g = 4.7051 mg

Weighing Firazorexton: Carefully weigh out the calculated amount of Firazorexton powder

in a sterile microcentrifuge tube. It is recommended to handle the powder in a chemical fume

hood.

Dissolution: Add the appropriate volume of DMSO to the tube containing the Firazorexton
powder. For example, add 1 mL of DMSO for 4.7051 mg of Firazorexton.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved.[9] If the compound does not readily dissolve, gentle warming in a 37°C

water bath or sonication can be used to aid dissolution.[4][8] Visually inspect the solution to

ensure there are no visible particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.[8] Store the aliquots at -20°C for

up to one month or at -80°C for up to six months.[4][8]

Protocol 2: Preparation of Working Solutions for Cell
Culture
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This protocol describes the serial dilution of the 10 mM Firazorexton stock solution to prepare

working solutions for treating cells in culture. It is crucial to maintain a low final concentration of

DMSO in the cell culture medium to avoid solvent-induced cytotoxicity. The final DMSO

concentration should ideally be kept below 0.5% (v/v), and a vehicle control with the same

DMSO concentration should always be included in the experiment.[6][10]

Materials:

10 mM Firazorexton stock solution in DMSO

Sterile, complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Pipettors and sterile filter tips

Procedure:

Thaw Stock Solution: Thaw one aliquot of the 10 mM Firazorexton stock solution at room

temperature.

Intermediate Dilution (Recommended): To minimize pipetting errors and reduce the risk of

precipitation, prepare an intermediate dilution of the stock solution in complete cell culture

medium. For example, to prepare a 100 µM intermediate solution, add 10 µL of the 10 mM

stock to 990 µL of pre-warmed (37°C) complete cell culture medium. Mix gently by pipetting.

Final Working Solution Preparation: Prepare the final working solutions by diluting the

intermediate solution into pre-warmed complete cell culture medium. For example, to

prepare a 1 µM working solution, add 10 µL of the 100 µM intermediate solution to 990 µL of

complete cell culture medium.

Mixing: Mix the working solution gently but thoroughly by inverting the tube or by gentle

pipetting.

Cell Treatment: Remove the existing medium from your cells and replace it with the medium

containing the desired concentration of Firazorexton. Ensure that the final DMSO

concentration in the vehicle control and all treated wells is identical.
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Signaling Pathway and Experimental Workflow
Firazorexton Signaling Pathway
Firazorexton is a selective agonist for the orexin 2 receptor (OX2R), a G-protein-coupled

receptor.[1][2] Activation of OX2R can lead to the stimulation of various downstream signaling

cascades. The binding of Firazorexton to OX2R can activate Gq, Gi/o, and Gs proteins.[11]

This activation can subsequently lead to the activation of phospholipase C (PLC), resulting in

an increase in intracellular calcium, and the phosphorylation of extracellular signal-regulated

kinases (ERK1/2).[1][11]
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Caption: Firazorexton activates the OX2R, leading to downstream signaling events.

Experimental Workflow for Firazorexton Preparation
The following diagram outlines the key steps for preparing Firazorexton for use in cell culture

experiments.
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Start: Firazorexton Powder

1. Weigh Firazorexton

2. Dissolve in DMSO
(Vortex/Sonicate)

3. Prepare 10 mM Stock Solution

4. Aliquot for Single Use

5. Store at -20°C or -80°C

6. Thaw Aliquot

7. Prepare Intermediate Dilution
(in cell culture medium)

8. Prepare Final Working Solution
(in cell culture medium)

9. Treat Cells
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Caption: Workflow for preparing Firazorexton solutions for cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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